Bis-Cbz-cyclen

• CAS: 10045-25-7; 294-90-6
• Molecular Formula: C8H20N4
• Molecular Weight: 172.27 g/mol
• InChI: InChI=1S/C8H20N4/c1-2-10-5-6-12-8-7-11-4-3-9-1/h9-12H,1-8H2
• InChIKey: QBPPRVHXOZRESW-UHFFFAOYSA-N

Bis-Cbz-cyclen: Bifunctional Chelator Intermediate

Bis-Cbz-cyclen (dibenzyl 1,4,7,10-tetraazacyclododecane-1,7-dicarboxylate; CAS 162148-45-0) is a macrocyclic chelator intermediate. It belongs to the class of cyclen (1,4,7,10-tetraazacyclododecane) derivatives and is characterized by the presence of two benzyloxycarbonyl (Cbz) protecting groups situated in a trans-1,7 configuration on the cyclen ring . This specific substitution pattern leaves the two opposing nitrogen atoms (at positions 4 and 10) free for further, site-selective derivatization. The Cbz groups serve a dual purpose: they act as protecting groups during subsequent synthetic steps and provide a means for cleavage via hydrogenolysis to reveal free secondary amines, which are essential for metal chelation in final applications like MRI contrast agents and radiopharmaceuticals [1].

Trans-1,7-di-Cbz protected cyclen intermediate for regioselective synthesis

Enables preparation of single-isomer DOTA derivatives for chelator design

Reported precursor for targeted radiopharmaceutical research applications

• [1] A. Roignant et al. (1995). Synthesis of 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane. J. Chem. Soc., Chem. Commun. View Source

Bis-Cbz-cyclen: Regioselectivity Advantage

Direct substitution with generic cyclen (free base or hydrochloride salt) is not functionally equivalent. Unprotected cyclen possesses four chemically similar secondary amines, making regioselective mono- or di-functionalization extremely difficult and often leading to complex, low-yielding statistical mixtures of products . In contrast, the trans-1,7-diprotection of Bis-Cbz-cyclen (CAS 162148-45-0) provides a well-defined template that enables high-yield, site-specific alkylation exclusively at the unprotected 4- and 10-nitrogen atoms. This orthogonality is crucial for constructing asymmetric ligands required for targeted imaging agents. While other bifunctional chelators (BFCs) like Tris-Boc-cyclen or DOTA-tris(tBu ester) offer alternative protection strategies, they differ in the number and position of available reactive sites, which fundamentally alters the downstream ligand architecture and chelation properties [1].

Unprotected cyclen Lacks directing groups, producing random N‑alkylation and isomer mixtures.

Mono-Cbz-cyclen Single protection cannot enforce trans‑1,7 regiochemistry; isomer outcome may shift.

Bis-Boc-cyclen Different protecting group alters deprotection conditions and may favor other isomers.

• [1] MedChemExpress. Bifunctional Chelator Catalog. View Source

Bis-Cbz-cyclen: Quantitative Comparison

Regioselective Deprotection Performance

The primary differentiator for Bis-Cbz-cyclen (1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane) is its structural ability to enable exclusive, high-yield functionalization at the two remaining unprotected nitrogen atoms (positions 4 and 10). This contrasts sharply with unprotected cyclen, where direct alkylation results in a statistical mixture of mono-, di-, tri-, and tetra-substituted products due to the equivalent reactivity of all four nitrogens . The 1,7-trans configuration of the Cbz groups on Bis-Cbz-cyclen is a stable and synthetically useful regioisomer that simplifies purification and increases the yield of the desired asymmetric ligand .

Regioselective protection yield

Class-level inference

90% vs 70% (trans‑diprotection)

Higher protection yield may reduce procurement cost in scale‑up workflows.

Class-level data; confirm with actual batch performance.

Evidence Dimension	Regioselectivity of N-alkylation
Target Compound Data	Exclusive functionalization at positions 4 and 10 of the cyclen ring
Comparator Or Baseline	Unprotected Cyclen (CAS 294-90-6): Statistical mixture of N-substituted products
Quantified Difference	Qualitative: Site-specific vs. non-specific (complex mixture)
Conditions	Standard alkylation reactions (e.g., with haloacetates) for bifunctional chelator synthesis

Why This Matters

Procurement of Bis-Cbz-cyclen ensures a streamlined, high-yielding synthetic route to asymmetric ligands, avoiding the low yields and complex purifications inherent to starting from unprotected cyclen.

Radiometal Complex Stability

The Cbz (benzyloxycarbonyl) protecting group on Bis-Cbz-cyclen provides a critical point of orthogonality compared to the tert-butoxycarbonyl (Boc) group found on alternatives like Tris-Boc-cyclen (CAS 175854-39-4) [1]. Cbz groups are stable to the acidic conditions often used to remove Boc groups, and conversely, are readily cleaved by hydrogenolysis—conditions under which Boc groups are generally stable. This orthogonal reactivity allows for sequential deprotection and functionalization strategies that are not possible with a single type of protecting group [2].

Radiometal complex stability

Class-level inference

log K 25.4 (DOTA‑Lu) vs ~22 (DTPA‑Lu)

Reported higher thermodynamic stability supports chelate integrity in research.

Class-level data; in‑situ stability may vary with conditions.

Evidence Dimension	Protecting Group Stability and Cleavage Conditions
Target Compound Data	Cbz groups: Stable to acid (e.g., TFA), cleaved by hydrogenolysis (H2, Pd/C)
Comparator Or Baseline	Boc groups (e.g., on Tris-Boc-cyclen): Cleaved by acid (e.g., TFA), stable to hydrogenolysis
Quantified Difference	Qualitative: Orthogonal cleavage conditions
Conditions	Standard peptide synthesis and deprotection protocols

Why This Matters

For procurement, this orthogonality means Bis-Cbz-cyclen is the correct choice for multi-step syntheses where other acid-labile functional groups (like Boc-protected amines or tert-butyl esters) must be preserved during a deprotection step.

• [1] MedChemExpress. Bifunctional Chelator Catalog. View Source
• [2] Tetrahedron Letters. (2008). Selective monoprotection of 1,4,7,10-tetraazacyclododecane. View Source

Lipophilicity for Bioconjugation

As a well-established intermediate, Bis-Cbz-cyclen (CAS 162148-45-0) is available from multiple commercial suppliers with a standard minimum purity of ≥95% [1]. This level of purity is essential for reproducible synthetic outcomes, particularly in subsequent bioconjugation steps where impurities can significantly affect yields. While the compound's physicochemical properties like a LogP of ~2.99 suggest moderate lipophilicity, this is a calculated value and not a primary driver of its utility as an intermediate .

Lipophilicity (LogP)

Head-to-head comparison

LogP 2.99 (calc.) vs Tris-Boc-cyclen >4

Balanced lipophilicity facilitates aqueous-organic purification during bioconjugation.

In silico prediction; verify experimentally for specific solvent systems.

Evidence Dimension	Commercial Purity
Target Compound Data	≥ 95% purity (standard commercial specification)
Comparator Or Baseline	Other commercial cyclen derivatives (e.g., Tris-Boc-cyclen): ≥ 95% purity (standard specification)
Quantified Difference	Equivalent purity (≥95%)
Conditions	Standard commercial analytical specification

Why This Matters

A clear and consistent commercial specification ensures researchers can procure material with predictable quality, reducing the need for extensive in-house re-purification and enabling more reproducible cross-study comparisons.

• [1] Macrocyclics. Product Information for Bis-CBZ-Cyclen. View Source

Bis-Cbz-cyclen Applications

DOTA Isomer Synthesis

The 1,7-diprotection of Bis-Cbz-cyclen makes it the ideal starting material for synthesizing asymmetric 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) derivatives. The free 4- and 10- amines can be selectively alkylated with, for example, tert-butyl bromoacetate, while the Cbz groups at the 1- and 7-positions remain intact. Subsequent deprotection of the Cbz groups by hydrogenolysis reveals the remaining two nitrogens for conjugation to targeting vectors (e.g., peptides or antibodies), a critical step in creating targeted MRI contrast agents or radiotherapeutics .

Radiopharmaceutical Scale-Up

This compound is specifically used as a bifunctional chelator (BFC) intermediate. The final chelator, generated after Cbz removal, is designed to stably link radiometals (e.g., 64Cu, 68Ga) to a biological targeting moiety. The use of Bis-Cbz-cyclen as a starting material ensures that the conjugation handle is introduced in a controlled and predictable manner, which is essential for maintaining the pharmacokinetic and targeting properties of the final radiopharmaceutical. It is not the final chelator itself, but a crucial, regioselectively protected building block [1].

Lu-177/Gd Theranostic Development

Beyond biomedical applications, the orthogonally protected framework of Bis-Cbz-cyclen is valuable in materials science for constructing complex polyamine architectures. The free amines can be used to attach the macrocycle to polymer backbones or surfaces, while the Cbz-protected amines can be revealed at a later stage for further functionalization, enabling the creation of advanced materials for metal ion sensing, separation, or catalysis. Its utility is rooted in its role as a versatile and controlled linker, not as a final functional material .

Application

Selection Property

Validation Focus

DOTA isomer synthesis research

Regioselective trans‑1,7 protection

Isomer purity after deprotection step

Radiopharmaceutical scale‑up studies

High‑yield protection protocol

Scalability and cost‑efficiency assessment

Theranostic chelator development

Metal‑chelate stability profile

Binding stability in target buffer conditions

• [1] TargetMol. Product Information for Bis-Cbz-cyclen (Cat. No. TSH-00146). View Source